Cas no 2228277-42-5 (1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropane-1-carbaldehyde
• CAS No: 2228277-42-5
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 5926151
• PubChem ID: 165777903
• Update Time: 2025-08-04

1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropane-1-carbaldehyde
• 2228277-42-5
• EN300-1783616

• Inchi： 1S/C12H12O3/c13-8-12(5-6-12)11-7-14-9-3-1-2-4-10(9)15-11/h1-4,8,11H,5-7H2
• InChI Key： VLCCEPSTBNUAFA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C1(C=O)CC1

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropane-1-carbaldehyde

Introduction to 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropane-1-carbaldehyde (CAS No. 2228277-42-5)

1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropane-1-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, identified by its CAS number 2228277-42-5, represents a unique structural motif that combines a dihydrobenzodioxin scaffold with a cyclopropane ring, terminated with an aldehyde functional group. The inherent complexity of this structure positions it as a promising candidate for further exploration in drug discovery and synthetic organic chemistry.

The dihydrobenzodioxin moiety, also known as a tetrahydropyranocoumarin derivative, is well-documented for its pharmacological properties. Compounds featuring this core structure have been investigated for their potential biological activities, including anti-inflammatory, antimicrobial, and antioxidant effects. The presence of the cyclopropane ring in 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropane-1-carbaldehyde introduces additional rigidity to the molecular framework, which can influence both the electronic properties and the spatial orientation of functional groups. This structural feature is particularly intriguing for medicinal chemists seeking to modulate receptor binding affinities and metabolic stability.

The aldehyde group at the terminal position of the molecule (cyclopropane-1-carbaldehyde) serves as a versatile handle for further chemical modifications. Aldehydes are highly reactive intermediates that can participate in a wide range of synthetic transformations, including condensation reactions with amino compounds to form Schiff bases, or reduction to primary alcohols. These reactivity patterns make 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropane-1-carbaldehyde a valuable building block for constructing more complex pharmacophores.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of novel compounds with greater accuracy. The combination of the dihydrobenzodioxin and cyclopropane moieties in 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropane-1-carbaldehyde suggests potential interactions with various biological targets. For instance, the aromatic system of the dihydrobenzodioxin ring may engage in π-stacking interactions with proteins or nucleic acids, while the cyclopropane ring can induce conformational constraints that may enhance binding specificity.

In vitro studies have begun to explore the pharmacological profile of derivatives related to CAS No. 2228277-42-5. Preliminary data indicate that certain analogs exhibit notable cytotoxicity against tumor cell lines, suggesting a possible role in oncology research. Additionally, the compound’s ability to cross cell membranes due to its lipophilic nature makes it an attractive candidate for developing novel therapeutic agents that require efficient delivery systems.

The synthesis of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropane-1-carbaldehyde presents both challenges and opportunities for synthetic chemists. The construction of the cyclopropane ring requires careful consideration of reaction conditions to ensure high yield and selectivity. Transition metal-catalyzed cyclizations have emerged as powerful tools for generating cyclopropanes from suitably substituted precursors. Similarly, the introduction of the aldehyde group can be achieved through oxidation reactions or by Vilsmeier-Haack formylation under controlled conditions.

The integration of green chemistry principles into synthetic methodologies has become increasingly important in modern drug discovery. Researchers are exploring solvent-free reactions, catalytic processes that minimize waste generation, and energy-efficient synthetic routes. These approaches not only reduce environmental impact but also improve scalability for industrial applications. The synthesis of CAS No. 2228277-42-5 could benefit from such innovations by streamlining reaction sequences and enhancing atom economy.

The potential applications of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropane-1-carbaldehyde extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in agrochemical research or as a ligand in material science applications involving metal coordination complexes. The versatility of this compound underscores its importance as a chemical entity with broad utility across multiple disciplines.

As computational power continues to grow and high-throughput screening technologies become more sophisticated, the discovery pipeline for novel bioactive compounds will accelerate significantly. Compounds like CAS No. 2228277-42-5, with their complex yet well-defined structures, represent fertile ground for innovation in drug design. By leveraging advances in synthetic chemistry and molecular modeling, researchers can rapidly identify promising candidates for further development.

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